Cas no 18615-62-8 (Dihydro-5,5-dimethylthiopyran-3(4H)-one)

• Product Name: Dihydro-5,5-dimethylthiopyran-3(4H)-one
• CAS No: 18615-62-8
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 1070085
• PubChem ID: 59332748
• Update Time: 2025-04-20

Dihydro-5,5-dimethylthiopyran-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• Dihydro-5,5-dimethylthiopyran-3(4H)-one
• 5,5-Dimethyl-3-thianon
• 5,5-dimethyl-dihydro-thiopyran-3-one
• 5,5-dimethyl-tetrahydrothiopyran-3-one
• AGN-PC-0CUT6P
• FT-0685953
• RP08899
• SureCN4970750
• 5,5-diMethyldihydrothiopyran-3-one
• starbld0001737
• SCHEMBL4970750
• 18615-62-8
• DTXSID20731546
• 5,5-Dimethyldihydro-2H-thiopyran-3(4H)-one
• AKOS015950430
• W-206343
• 5,5-dimethylthian-3-one

• MDL： MFCD18325142
• Inchi： 1S/C7H12OS/c1-7(2)3-6(8)4-9-5-7/h3-5H2,1-2H3
• InChI Key： XFNFKMFAIBWJOM-UHFFFAOYSA-N
• SMILES： S1CC(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes